Cas no 184109-90-8 (4-chloro-2-(3-chlorophenyl)-5,6,7,8-tetrahydroquinazoline)

• Product Name: 4-chloro-2-(3-chlorophenyl)-5,6,7,8-tetrahydroquinazoline
• CAS No: 184109-90-8
• MF: C₁₄H₁₂Cl₂N₂
• MW: 279.164481163025
• CID: 3823519
• PubChem ID: 22143435
• Update Time: 2025-05-21

4-chloro-2-(3-chlorophenyl)-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 4-chloro-2-(3-chlorophenyl)-5,6,7,8-tetrahydro-
• 4-Chloro-2-(3-chlorophenyl)-5,6,7,8-tetrahydroquinazoline
• EN300-97902
• SCHEMBL6076679
• Z813021160
• AKOS010640585
• CS-0265341
• JHA10990
• 184109-90-8
• DHZDWAXFFDIMPE-UHFFFAOYSA-N
• 4-chloro-2-(3-chlorophenyl)-5,6,7,8-tetrahydroquinazoline

• Inchi： 1S/C14H12Cl2N2/c15-10-5-3-4-9(8-10)14-17-12-7-2-1-6-11(12)13(16)18-14/h3-5,8H,1-2,6-7H2
• InChI Key： DHZDWAXFFDIMPE-UHFFFAOYSA-N
• SMILES： N1=C2C(CCCC2)=C(Cl)N=C1C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 278.0377538Da
• Monoisotopic Mass: 278.0377538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-chloro-2-(3-chlorophenyl)-5,6,7,8-tetrahydroquinazoline

4-Chloro-2-(3-Chlorophenyl)-5,6,7,8-Tetrahydroquinazoline: A Comprehensive Overview

The compound 4-chloro-2-(3-chlorophenyl)-5,6,7,8-tetrahydroquinazoline (CAS No. 184109-90-8) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This tetrahydroquinazoline derivative is notable for its unique structural features and potential applications in drug discovery. The molecule consists of a quinazoline core with a tetrahydro substitution pattern, which introduces a degree of saturation and potentially enhances its pharmacokinetic properties. The presence of two chlorine atoms at specific positions further modulates its chemical reactivity and biological activity.

Recent studies have highlighted the importance of quinazoline derivatives as scaffolds for developing bioactive compounds. The tetrahydro substitution in 5,6,7,8-tetrahydroquinazoline derivatives has been shown to improve their solubility and stability, making them more amenable for pharmaceutical applications. The dual chlorination at positions 4 and 3 of the phenyl ring adds another layer of complexity to the molecule's structure, potentially influencing its interactions with biological targets such as enzymes or receptors.

One of the most promising aspects of 4-chloro-2-(3-chlorophenyl)-5,6,7,8-tetrahydroquinazoline is its potential as a lead compound in anti-cancer drug development. Researchers have demonstrated that certain quinazoline derivatives exhibit potent anti-proliferative effects against various cancer cell lines. The incorporation of chlorine atoms in this compound may enhance its ability to inhibit key oncogenic pathways or modulate cellular signaling cascades associated with tumor growth and metastasis.

In addition to its therapeutic potential, this compound has also been explored for its role in chemical synthesis. The quinazoline framework serves as a versatile platform for constructing more complex molecules with diverse functionalities. For instance, the tetrahydro substitution can be further modified to introduce additional functional groups or to create fused-ring systems that may exhibit novel biological activities.

From a synthetic standpoint, the preparation of 4-chloro-2-(3-chlorophenyl)-5,6,7,8-tetrahydroquinazoline involves a series of well-established organic reactions. These include nucleophilic aromatic substitutions, cycloadditions, and hydrogenation steps that are optimized to ensure high yields and purity. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structure and purity of this compound.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to further elucidate the properties of this compound. Molecular docking studies can provide insights into how 4-chloro-2-(3-chlorophenyl)-5,6,7,8-tetrahydroquinazoline interacts with target proteins at the molecular level. Such information is invaluable for guiding medicinal chemists in designing more potent and selective drug candidates.

In conclusion, 4-chloro-2-(3-chlorophenyl)-5,6,7,8-tetrahydroquinazoline (CAS No. 184109-90-8) represents a compelling example of how structural modifications can enhance the bioactivity and pharmacological potential of a molecule. With ongoing research efforts focusing on its synthesis optimization and biological evaluation, this compound holds significant promise for advancing both academic research and industrial applications in the pharmaceutical sector.